N-(2-fluorophenyl)-2-[(prop-2-yn-1-yl)amino]acetamide hydrochloride

• IUPAC Name: N-(2-fluorophenyl)-2-(prop-2-ynylamino)acetamide;hydrochloride
• InChI: InChI=1S/C11H11FN2O.ClH/c1-2-7-13-8-11(15)14-10-6-4-3-5-9(10)12;/h1,3-6,13H,7-8H2,(H,14,15);1H
• InChI Key: SMUNFDGGSPOJNR-UHFFFAOYSA-N
• Canonical SMILES: C#CCNCC(=O)NC1=CC=CC=C1F.Cl
• Molecular Formula: C11H12ClFN2O
• Molecular Weight: 242.68 g/mol

Description

N-(2-Fluorophenyl)-2-[(prop-2-yn-1-yl)amino]acetamide hydrochloride (also known as 2-FPAA-HCl) is an important compound used in research, particularly in the field of medicinal chemistry. It is a versatile molecule that has a wide range of applications in the laboratory, including in the synthesis of pharmaceuticals, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

Chemical synthesis and modification of compounds similar to "N-(2-fluorophenyl)-2-[(prop-2-yn-1-yl)amino]acetamide hydrochloride" often focus on exploring their chemical properties and potential applications in medicinal chemistry. A practical synthesis of related compounds, such as 2-fluoro-4-bromobiphenyl, demonstrates the interest in developing efficient methods for producing bioactive molecules (Qiu et al., 2009).

Pharmacological Applications

Compounds with similar structures have been explored for their pharmacological potential, including anticancer properties and their role as immunosuppressants. For example, FTY720, a compound with distinct pharmacological effects, has been reviewed for its antitumor efficacy in several cancer models (Zhang et al., 2013).

Environmental and Toxicological Studies

The environmental impact and toxicological profiles of pharmaceutical compounds are areas of significant research interest. Studies on acetaminophen, a well-known pharmaceutical, offer insights into the degradation pathways, biotoxicity, and environmental impact of similar compounds (Qutob et al., 2022).

Drug Metabolism and Safety

Understanding the metabolism and safety profile of compounds is crucial for drug development. Research into the metabolic pathways of widely used drugs like paracetamol (acetaminophen) provides a foundation for evaluating new pharmaceuticals for potential hepatotoxicity and other side effects (Tittarelli et al., 2017).